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Compound of Interest

Compound Name:
(3-Chloro-5-

propoxyphenyl)boronic acid

Cat. No.: B595853 Get Quote

The following guide provides essential, step-by-step procedures for the safe handling and

disposal of (3-Chloro-5-propoxyphenyl)boronic acid, ensuring the safety of laboratory

personnel and environmental protection. This document is intended for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Before handling (3-Chloro-5-propoxyphenyl)boronic acid, it is imperative to use the

appropriate Personal Protective Equipment (PPE) and follow safe laboratory practices.[1]

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[1]

Skin and Body Protection: A lab coat or chemical-resistant apron is mandatory to prevent

skin contact.[1][2]

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

certified chemical fume hood, especially if there is a risk of dust formation.[2][3]

General Hygiene: Wash hands thoroughly after handling the chemical.[4] Do not eat, drink,

or smoke in the laboratory.[5]
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Hazard Summary
(3-Chloro-5-propoxyphenyl)boronic acid is a hazardous substance. The table below

summarizes its primary hazard classifications, based on data for similar boronic acid

compounds.

Hazard Classification Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[5]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[1][5]

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation.[1][5]

Acute Toxicity (Oral, Dermal,

Inhalation)
4

H302, H312, H332: Harmful if

swallowed, in contact with skin,

or if inhaled.[6][7]

Waste Characterization and Segregation
Proper waste segregation is critical to prevent dangerous chemical reactions. (3-Chloro-5-
propoxyphenyl)boronic acid has two key characteristics that dictate its disposal route:

Boronic Acid: It is an acidic organic compound.

Halogenated Organic: The presence of a chlorine atom classifies it as a halogenated organic

compound.[2][8]

Therefore, this waste must be segregated into a designated "Halogenated Organic Waste"

container.[8][9][10]

Crucial Segregation Rules:

DO NOT mix with non-halogenated organic waste.[10][11]

DO NOT mix with strong bases or oxidizing agents.[1][12]
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DO NOT dispose of down the drain.[3][8][13]

Step-by-Step Disposal Protocol
The recommended and safest method for disposing of (3-Chloro-5-propoxyphenyl)boronic
acid is through a licensed hazardous waste disposal service.

Experimental Protocol for Waste Collection and Disposal:

Waste Collection:

Solid Waste: Carefully collect solid (3-Chloro-5-propoxyphenyl)boronic acid waste,

including any contaminated materials like weighing paper or spatulas, and place it directly

into the designated waste container.

Liquid Waste: If the compound is in solution, pour the liquid into the designated waste

container using a funnel to prevent spills.

Container Management:

Container Type: Use a compatible, high-density polyethylene (HDPE) or glass container

with a tightly sealing screw cap.[12][13] Ensure the container is in good condition.[12]

Labeling: Clearly label the waste container as "Halogenated Organic Waste" and list all its

contents, including "(3-Chloro-5-propoxyphenyl)boronic acid" and any solvents.[10] Do

not use abbreviations or chemical formulas.[10] The label should be applied before the

first drop of waste is added.[10]

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage facility.[13]

The storage area should be cool, well-ventilated, and away from incompatible materials.

[12]

Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.[13]

Spill and Decontamination Procedures
In the event of a spill, follow these steps immediately:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.[13]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Containment:

For solid spills, carefully sweep up the material to avoid creating dust and place it in the

hazardous waste container.[6]

For liquid spills, use an inert absorbent material like vermiculite or sand.[13] Collect the

absorbent material and place it in a sealed, labeled container for disposal as hazardous

waste.[10][13]

Decontamination:

Clean the spill area with an appropriate solvent, followed by soap and water.[13]

All cleaning materials must also be disposed of as hazardous waste.[13]

Reporting: Report the spill to your supervisor and the relevant EHS department.[13]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (3-
Chloro-5-propoxyphenyl)boronic acid.
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Start: (3-Chloro-5-propoxyphenyl)boronic acid Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize Waste
Is it a Halogenated Organic Compound?

Step 3: Segregate Waste
Place in a labeled 'Halogenated Organic Waste' container.

  Yes  

Incorrect Path:
Non-Halogenated Waste

  No  

Step 4: Secure Storage
Store sealed container in a designated
hazardous waste accumulation area.

Step 5: Arrange Pickup
Contact EHS or licensed waste contractor for disposal.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (3-Chloro-5-propoxyphenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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